methyl 4-[((11Z)-10-{[(4-methylphenyl)amino]carbonyl}-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11-ylidene)amino]benzoate
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Description
Methyl 4-[((11Z)-10-{[(4-methylphenyl)amino]carbonyl}-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11-ylidene)amino]benzoate is a useful research compound. Its molecular formula is C31H29N3O4 and its molecular weight is 507.59. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactions of Benzopyrans and Thiophenopyrans
Research by Ibrahim, El-Shaaer, and Hassan (2002) explores the synthesis and reactions of 2-methyl-4-oxo-4H-1-benzopyrans and their thiophene analogs. This study provides foundational knowledge on the synthesis routes and reactive behaviors of benzopyran derivatives, which are crucial for the development of novel organic compounds with potential applications in drug development and material science Ibrahim, El-Shaaer, & Hassan, 2002.
Propeller-Shaped Mesomeric Betaine
Schmidt et al. (2019) detailed the synthesis of a propeller-shaped mesomeric betaine, showcasing advanced organic synthesis techniques. This compound's unique structure and electronic properties could inspire the design of novel organic semiconductors or materials with specific optical properties Schmidt et al., 2019.
Pyranoquinoxaline Synthesis and Reactivity
Hoffmann et al. (2004) investigated the synthesis and reactivity of a new pyranoquinoxaline derivative. Their work highlights the potential of such compounds in the creation of complex organic molecules, possibly useful in pharmaceuticals or as intermediates in organic synthesis Hoffmann et al., 2004.
Nanocrystalline Titania-based Catalysts
Murugesan, Gengan, and Krishnan (2016) developed a nanocrystalline titania-based sulfonic acid catalyst for synthesizing piperazinyl-quinolinyl pyran derivatives. This green chemistry approach emphasizes the role of environmentally friendly catalysts in synthesizing heterocyclic compounds, which could have applications in drug discovery and development Murugesan, Gengan, & Krishnan, 2016.
Fused Pyranoazines Synthesis
Stanovnik et al. (1993) reported on the reaction of methyl 2-benzoylamino-3-dimethylaminopropenoate with heterocyclic hydroxy compounds, leading to fused pyranazines. Their work contributes to the methods for creating fused heterocycles, which are valuable in designing molecules with potential biological activity Stanovnik et al., 1993.
properties
IUPAC Name |
methyl 4-[[5-[(4-methylphenyl)carbamoyl]-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraen-4-ylidene]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H29N3O4/c1-19-7-11-23(12-8-19)32-29(35)26-18-22-17-21-5-3-15-34-16-4-6-25(27(21)34)28(22)38-30(26)33-24-13-9-20(10-14-24)31(36)37-2/h7-14,17-18H,3-6,15-16H2,1-2H3,(H,32,35) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJIVPOXHDTWEKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=CC3=CC4=C5C(=C3OC2=NC6=CC=C(C=C6)C(=O)OC)CCCN5CCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H29N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
507.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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